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An In-depth Technical Guide to 1-Propoxy-2-
propanol
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Propoxy-2-propanol, a member of the propylene glycol ether family, is a colorless liquid with

a mild, characteristic odor.[1] It is widely recognized for its excellent solvency characteristics,

enabling it to dissolve a broad range of substances.[2] This property, combined with its

miscibility with water and many organic solvents, makes it a versatile component in numerous

industrial and commercial applications.[1] This guide provides a comprehensive overview of 1-
Propoxy-2-propanol, focusing on its chemical and physical properties, synthesis, metabolic

pathways, and safety information, tailored for a scientific audience.

Physicochemical Properties
A summary of the key physicochemical properties of 1-Propoxy-2-propanol is presented in the

table below. This data is essential for understanding its behavior in various experimental and

industrial settings.
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Property Value Reference

Molecular Formula C6H14O2 [3]

Molecular Weight 118.17 g/mol [4]

CAS Number 1569-01-3 [5]

Appearance Colorless liquid [1]

Boiling Point 149.4 °C [1]

Melting Point -70 °C [1]

Density 0.88 g/cm³ at 25 °C [1]

Flash Point 48 °C (closed cup) [4]

Vapor Pressure 1.7 mmHg [4]

Water Solubility Miscible [4]

log Pow (Octanol-Water

Partition Coefficient)
0.621 [1]

Refractive Index 1.4130 at 20 °C [3]

Synthesis of 1-Propoxy-2-propanol
The industrial synthesis of 1-Propoxy-2-propanol typically involves the reaction of propylene

oxide with n-propanol. This reaction is catalyzed by a base, leading to the ring-opening of the

propylene oxide and the formation of the ether linkage.
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A simplified diagram illustrating the synthesis of 1-Propoxy-2-propanol.

Experimental Protocols
While specific, detailed experimental protocols for the synthesis and analysis of 1-Propoxy-2-
propanol are often proprietary, the following outlines a general laboratory-scale procedure for

its synthesis and a common analytical method for purity assessment.

Synthesis from Propylene Oxide and n-Propanol
Objective: To synthesize 1-Propoxy-2-propanol via the base-catalyzed reaction of propylene

oxide and n-propanol.

Materials:

Propylene oxide

n-Propanol

Sodium hydroxide (catalyst)

Anhydrous magnesium sulfate (drying agent)

Reaction flask with a reflux condenser and dropping funnel
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Heating mantle

Distillation apparatus

Procedure:

A solution of sodium hydroxide in n-propanol is prepared in the reaction flask.

The solution is heated to a specified temperature (e.g., 80-100°C).

Propylene oxide is added dropwise to the heated solution from the dropping funnel. The

reaction is exothermic and the addition rate should be controlled to maintain the reaction

temperature.

After the addition is complete, the reaction mixture is refluxed for several hours to ensure

complete reaction.

The mixture is then cooled, and the catalyst is neutralized with an acid.

The resulting salt is removed by filtration.

The excess n-propanol is removed by distillation.

The crude product is washed with water and dried over anhydrous magnesium sulfate.

The final product, 1-Propoxy-2-propanol, is purified by fractional distillation.

Purity Assessment by Gas Chromatography (GC)
Objective: To determine the purity of a 1-Propoxy-2-propanol sample.

Instrumentation:

Gas chromatograph with a Flame Ionization Detector (FID)

Capillary column suitable for polar compounds (e.g., a wax-type column)

Typical GC Conditions:
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Column: DB-WAX (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes

Ramp: 10°C/min to 200°C

Hold at 200°C for 5 minutes

Injector Temperature: 220°C

Detector Temperature: 250°C

Carrier Gas: Helium, at a constant flow rate (e.g., 1 mL/min)

Injection Volume: 1 µL (split injection, e.g., 50:1 split ratio)

Procedure:

A dilute solution of the 1-Propoxy-2-propanol sample is prepared in a suitable solvent (e.g.,

methanol or dichloromethane).

The prepared sample is injected into the GC.

The resulting chromatogram is analyzed to identify the peak corresponding to 1-Propoxy-2-
propanol and any impurity peaks.

The purity is calculated based on the relative peak areas.

Metabolism and Toxicological Profile
For professionals in drug development, understanding the metabolic fate and toxicity of

excipients and solvents is of paramount importance. Propylene glycol ethers, including 1-
Propoxy-2-propanol, are known to be metabolized in the body.

The primary metabolic pathway for the β-isomer of propylene glycol ethers involves oxidation of

the primary alcohol group.[6] This process is mediated by alcohol dehydrogenase and
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aldehyde dehydrogenase, leading to the formation of an alkoxy propionic acid metabolite.[6]

Minor metabolic routes may include metabolism to propylene glycol via cytochrome P450

enzymes and subsequent conjugation reactions to form glucuronide and sulfate conjugates.[6]

Metabolic Pathway of Propylene Glycol Ethers (β-isomer)
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A diagram of the major and minor metabolic pathways for β-isomer propylene glycol ethers.

A summary of key toxicological data is provided below.

Toxicity Metric Species Value Reference

Acute Oral LD50 Rat 2.83 - 4.92 g/kg [1]

Acute Dermal LD50 Rabbit > 2,000 mg/kg [1]

Eye Irritation Rabbit
Moderate to severe

irritant
[1]

Skin Irritation Rabbit
Mild to moderate

irritant
[1]
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Applications
The unique properties of 1-Propoxy-2-propanol lend it to a variety of applications, including:

Solvent: It is a powerful solvent for paints, coatings, inks, and resins.[2]

Cleaning Agents: Its ability to dissolve greases and oils makes it an effective component in

industrial and household cleaners.[2]

Chemical Intermediate: It serves as a precursor in the synthesis of other chemical

compounds.[7]

Pharmaceutical Formulations: Due to its low toxicity, it has potential applications as a solvent

or co-solvent in topical and other pharmaceutical formulations.[7]

Conclusion
1-Propoxy-2-propanol is a versatile and industrially significant solvent with a well-

characterized physicochemical profile. Its favorable safety and handling properties make it a

suitable replacement for more toxic solvents in a variety of applications. For researchers and

professionals in drug development, a thorough understanding of its properties, synthesis, and

metabolic pathways is crucial for its effective and safe utilization in experimental and

formulation work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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